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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B133601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Proper management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. Quinclorac, a persistent herbicide, requires careful

handling due to its potential for groundwater contamination.[1][2][3] This guide provides

essential, step-by-step procedures for the safe disposal of quinclorac waste streams

generated in a laboratory environment, aligning with general hazardous waste management

principles.

Quinclorac Properties and Degradation Data
Understanding the chemical characteristics of quinclorac is crucial for its safe handling and

disposal. The following table summarizes key quantitative data related to its stability and

toxicity.
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Parameter Value / Observation Source

Chemical Formula C₁₀H₅Cl₂NO₂ Wikipedia

Molar Mass 242.06 g·mol⁻¹ Wikipedia

Appearance Colorless solid Wikipedia

Environmental Fate

Persistent in soil with potential

to contaminate groundwater.[1]

[2] Half-life in one soil study

was 124 days.

Egyptian Journal of Soil

Science

Hydrolytic Stability
More stable in acidic

conditions.

Egyptian Journal of Soil

Science

Alkaline Hydrolysis

Degrades significantly faster in

alkaline conditions. In one

study, the half-life was reduced

to 5.95 days in 1.0 N NaOH.

Egyptian Journal of Soil

Science

Acute Oral LD50 (Rat) >2,000 mg/kg
Quali-Pro Quinclorac 75 DF

MSDS

Acute Dermal LD50 (Rat) >2,000 mg/kg
Quali-Pro Quinclorac 75 DF

MSDS

Core Principles for Quinclorac Waste Management
Before beginning any procedure that will generate quinclorac waste, a disposal plan must be

in place. The primary goal is to minimize waste generation.

Source Reduction: Order the smallest quantity of quinclorac required for your research.

Inventory Management: Maintain a clear inventory to avoid purchasing duplicates and to

track chemical expiration.

Substitution: Where possible, substitute quinclorac with less hazardous alternatives.

Segregation: Never mix quinclorac waste with other chemical waste streams unless

explicitly instructed by your institution's Environmental Health & Safety (EH&S) department.
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Store quinclorac waste separately from incompatible materials, such as strong oxidizing

agents.

Step-by-Step Disposal Procedures for Quinclorac
Waste Streams
All quinclorac waste is considered hazardous. It must not be disposed of down the drain or in

regular trash. Evaporation of chemical waste, even in a fume hood, is not a permissible

disposal method.

Unused or Expired Quinclorac (Pure Chemical)
Container: Ensure the chemical remains in its original, clearly labeled container.

Labeling: If the original label is damaged, create a hazardous waste label that includes the

chemical name ("Quinclorac"), concentration, and relevant hazard warnings.

Storage: Place the container in a designated Satellite Accumulation Area (SAA). This area

must be at or near the point of generation and under the control of laboratory personnel.

Disposal Request: Contact your institution's EH&S department to arrange for a hazardous

waste pickup.

Dilute Aqueous Solutions Containing Quinclorac
Collection: Collect all aqueous waste containing quinclorac in a dedicated, compatible

waste container (e.g., a high-density polyethylene carboy).

Labeling: Clearly label the container with a hazardous waste tag detailing all constituents,

including "Quinclorac," its estimated concentration, and any other dissolved substances.

Storage: Keep the waste container securely capped except when adding waste. Store it in

the SAA.

Disposal Request: Once the container is full or has been accumulating for the maximum time

allowed by your institution (often up to 12 months), request a pickup from EH&S.
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Contaminated Solid Waste (Gloves, Weigh Boats,
Absorbent Materials)

Collection: Place all solid waste contaminated with quinclorac into a designated, leak-proof

container lined with a heavy-duty plastic bag.

Labeling: Label the container as "Quinclorac-Contaminated Debris." Do not dispose of this

waste in regular or biohazardous waste bins.

Storage: Store the sealed container in the SAA.

Disposal Request: Arrange for pickup through your institution's hazardous waste program.

Empty Quinclorac Containers
An empty container that held quinclorac must be managed as hazardous waste unless

properly decontaminated. The standard decontamination method is a triple-rinse procedure.

Perform Triple-Rinse: Follow the detailed experimental protocol below.

Collect Rinsate: The rinsate generated from this procedure is considered hazardous waste

and must be collected and disposed of as described for dilute aqueous solutions.

Deface Container: After triple-rinsing, deface or remove the original product label to prevent

reuse.

Final Disposal: A properly triple-rinsed container may be disposed of as regular solid waste,

though it is critical to check with your local solid waste authority or EH&S department for

specific requirements. Some recycling programs may accept these containers.

Experimental Protocol: Triple-Rinse for Empty
Containers
This procedure is designed to decontaminate empty containers that held concentrated or pure

quinclorac.

Materials:
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Empty quinclorac container

Appropriate solvent (e.g., water, or a solvent in which quinclorac is soluble)

Personal Protective Equipment (PPE): chemical-resistant gloves, safety glasses or goggles,

lab coat

Designated hazardous waste container for collecting rinsate

Methodology:

Empty the container of all visible product into an appropriate vessel for use or disposal. Allow

the container to drain for at least 30 seconds.

Add a volume of the chosen solvent equal to approximately 10-25% of the container's

volume.

Securely cap the container and shake vigorously for at least 30 seconds to ensure the

solvent contacts all interior surfaces.

Pour the rinsate from the container into the designated hazardous waste collection container.

Allow it to drain completely.

Repeat steps 2 through 4 two more times for a total of three rinses.

The container is now considered "triple-rinsed."

Spill Cleanup and Equipment Decontamination
In the event of a quinclorac spill, take immediate action to contain the area.

Alert Personnel: Inform others in the vicinity.

Wear PPE: Don appropriate PPE, including gloves, safety goggles, and a lab coat.

Containment: For solid spills, sweep up the material carefully to minimize dust generation.

For liquid spills, use a suitable absorbent material (e.g., spill pads or sand) to dike and

absorb the spill.
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Collection: Place all cleanup materials into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area with soap and water. All cleaning materials and wash

water must be collected as hazardous waste.

Disposal: Dispose of the collected waste through your EH&S department.

Laboratory equipment that has come into contact with quinclorac must be decontaminated

before it is removed from the lab for servicing or disposal. This involves thoroughly washing the

equipment with soap and water and collecting the washings as hazardous waste.

Quinclorac Disposal Workflow
The following diagram illustrates the decision-making process for managing quinclorac waste

in a laboratory setting.
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Quinclorac Laboratory Waste Disposal Workflow

Quinclorac Waste Generated

Identify Waste Stream

Unused / Expired
Pure Quinclorac

Pure Chemical

Aqueous Solution
(e.g., experimental waste)

Aqueous Solution

Contaminated Solid Waste
(Gloves, Labware, etc.)

Solid Waste

Empty Product Container

Empty Container

Keep in original container.
Label as Hazardous Waste.

Collect in compatible,
sealed, labeled container.

Collect in sealed, labeled
container for solids.

Perform Triple-Rinse
Protocol?

Store in designated
Satellite Accumulation Area (SAA)

Collect rinsate as
hazardous aqueous waste.

Yes

Treat as hazardous solid waste.

No

Deface label.
Dispose as non-hazardous

(per institutional policy).

Arrange Pickup with
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Decision workflow for proper segregation and disposal of quinclorac waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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